2-acetyl-7-methoxy-3-(4-nitrophenyl)-3,3a,4,5-tetrahydro-2H-benzo[g]indazole

• IUPAC Name: 1-[7-methoxy-3-(4-nitrophenyl)-3,3a,4,5-tetrahydrobenzo[g]indazol-2-yl]ethanone
• InChI: InChI=1S/C20H19N3O4/c1-12(24)22-20(13-3-6-15(7-4-13)23(25)26)18-9-5-14-11-16(27-2)8-10-17(14)19(18)21-22/h3-4,6-8,10-11,18,20H,5,9H2,1-2H3
• InChI Key: IEHGKZVJRYDEMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(C2CCC3=C(C2=N1)C=CC(=C3)OC)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

The compound “2-acetyl-7-methoxy-3-(4-nitrophenyl)-3,3a,4,5-tetrahydro-2H-benzo[g]indazole” is a complex organic molecule. It contains an indazole core, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. The indazole core is substituted with various functional groups including an acetyl group, a methoxy group, and a nitrophenyl group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, indazole derivatives are known to participate in a variety of chemical reactions. They are often used in the synthesis of biologically active compounds.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Indazole derivatives are found in many biologically active compounds and can bind with high affinity to multiple receptors.

Future Directions

The future research directions would likely involve exploring the biological activity of this compound. Given the presence of an indazole core, which is common in many biologically active compounds, this compound could potentially be used in the development of new pharmaceuticals.